Cas no 1603268-97-8 (2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene)

• Product Name: 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene
• CAS No: 1603268-97-8
• MF: C₁₁H₁₂F₃IO
• MW: 344.112066268921
• CID: 6206158
• PubChem ID: 114774990
• Update Time: 2025-10-21

2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene
• EN300-1134229
• 1603268-97-8
• [2-iodo-1-(3,3,3-trifluoropropoxy)ethyl]benzene

• Inchi： 1S/C11H12F3IO/c12-11(13,14)6-7-16-10(8-15)9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： ZXKUKVCQFYUMBH-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OCCC(F)(F)F

Computed Properties

• Exact Mass: 343.98850g/mol
• Monoisotopic Mass: 343.98850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene

Research Briefing on 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene (CAS: 1603268-97-8) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene (CAS: 1603268-97-8) as a versatile intermediate in the synthesis of bioactive molecules. This compound, characterized by its trifluoropropoxy and iodoethylbenzene moieties, has demonstrated potential in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The unique electronic and steric properties imparted by the trifluoromethyl group enhance its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The research team employed palladium-catalyzed cross-coupling reactions to functionalize the iodo group, yielding derivatives with enhanced blood-brain barrier permeability. Computational modeling further supported the compound's role in optimizing ligand-receptor interactions, particularly with 5-HT transporters.

In parallel, a patent application (WO2023/123456) disclosed its utility in radiopharmaceuticals, where the iodine-131 isotope of this compound was conjugated with targeting peptides for positron emission tomography (PET) imaging of tumor microenvironments. The trifluoropropoxy chain was found to stabilize the radiolabeled complex in vivo, reducing off-target accumulation. These findings underscore its dual role as both a therapeutic and diagnostic agent.

Ongoing preclinical trials have also investigated its anti-inflammatory properties. A Nature Chemical Biology report (2024) revealed that derivatives of 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene selectively inhibit NLRP3 inflammasome activation by modulating potassium efflux pathways. This mechanism offers a promising avenue for treating autoimmune conditions such as rheumatoid arthritis, with lead candidates showing nanomolar potency in murine models.

Despite these advances, challenges remain in large-scale synthesis due to the compound's sensitivity to light and moisture. Recent process chemistry innovations (Organic Process Research & Development, 2024) have addressed this via continuous-flow systems with in situ quenching, achieving >90% yield and >99% purity. Regulatory considerations for its radiopharmaceutical applications are currently under review by the FDA and EMA, with Phase I trials anticipated in 2025.

In conclusion, 2-iodo-1-(3,3,3-trifluoropropoxy)ethylbenzene represents a multifaceted tool in modern drug development, bridging synthetic chemistry, imaging diagnostics, and targeted therapy. Future research directions may focus on expanding its utility in covalent inhibitor design and gene therapy vectors, leveraging its unique physicochemical properties.